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Compound of Interest

Compound Name: 2-(Pentyloxy)naphthalene
CAS No.: 31059-19-5
Cat. No.: B15928844
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 2-(pentyloxy)naphthalene. The information is intended to
support researchers and professionals in the fields of organic synthesis, medicinal chemistry,
and drug development.

Chemical and Physical Properties

2-(Pentyloxy)naphthalene is an aromatic ether with the chemical formula C1sH1s0.[1] It
consists of a naphthalene ring system substituted with a pentyloxy group at the second
position.

Table 1: Physicochemical Properties of 2-(Pentyloxy)naphthalene
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Property Value Source
CAS Number 31059-19-5 [1]
Molecular Formula C1s5H180 [1]
Molecular Weight 214.30 g/mol [1]
IUPAC Name 2-(pentyloxy)naphthalene [1]
Computed XLogP3 5.3 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 5 [1]

Exact Mass

214.135765 g/mol

[1]

Monoisotopic Mass

214.135765 g/mol

[1]

Synthesis and Characterization

The primary method for the synthesis of 2-(pentyloxy)naphthalene is the Williamson ether

synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an

alkoxide. In this case, 2-naphthol is deprotonated with a base to form the corresponding

naphthoxide, which then reacts with a pentyl halide (e.g., 1-bromopentane or 1-iodopentane) to

yield the desired ether.

Experimental Protocol: Williamson Ether Synthesis

Materials:

2-Naphthol

Sodium hydroxide (NaOH) or potassium hydroxide (KOH)
1-Bromopentane (or other suitable pentyl halide)

Ethanol (or other suitable solvent)
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» Diethyl ether

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

Deprotonation of 2-Naphthol: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 2-naphthol in ethanol. Add a stoichiometric equivalent of sodium
hydroxide pellets and stir the mixture until the base is fully dissolved. The solution will
contain the sodium salt of 2-naphthol (sodium 2-naphthoxide).

Nucleophilic Substitution: To the solution of sodium 2-naphthoxide, add a slight excess (1.1-
1.2 equivalents) of 1-bromopentane.

Reaction: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the ethanol under reduced pressure. To the residue, add water and extract the
aqueous phase with diethyl ether (3 x 50 mL).

Purification: Combine the organic extracts and wash with water and then with brine. Dry the
organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate
under reduced pressure to obtain the crude product.

Further Purification: The crude 2-(pentyloxy)naphthalene can be further purified by column
chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, or
by vacuum distillation.

Caption: Williamson Ether Synthesis of 2-(Pentyloxy)naphthalene.

Characterization Data

Table 2: Spectroscopic Data for 2-(Pentyloxy)naphthalene
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Technique Data

Predicted chemical shifts (ppm): 7.7-7.8 (m, 3H,
Ar-H), 7.3-7.5 (m, 2H, Ar-H), 7.1-7.2 (m, 2H, Ar-

1H NMR H), 4.1 (t, 2H, -O-CH>-), 1.8-1.9 (m, 2H, -CHa-),
1.4-1.5 (m, 4H, -CH2-CH>-), 0.9-1.0 (t, 3H, -
CHs).

A spectrum is available on PubChem.[1]
Predicted chemical shifts (ppm): ~157 (C-0),

13C NMR ~134, ~129, ~128, ~127, ~126, ~124, ~119,
~106 (Aromatic C), ~68 (-O-CHz-), ~29, ~28,
~22 (-CHz-), ~14 (-CHs).

Mass Spect try (MS) Predicted m/z: 214.14 [M]*, with characteristic
ass Spectrometr
" ’ fragmentation patterns of alkyl aryl ethers.

Biological Activity and Potential Applications

Naphthalene and its derivatives are a versatile class of compounds with a wide range of
reported biological activities, including antimicrobial, anticancer, and anti-inflammatory
properties.[2] The lipophilic nature of the naphthalene core makes it a valuable scaffold in drug
design.[3]

While specific biological data for 2-(pentyloxy)naphthalene is limited in publicly available
literature, the broader class of 2-alkoxynaphthalenes has been investigated for various
therapeutic applications.

Antimicrobial Activity

Naphthalene derivatives have been explored for their potential as antimicrobial agents.[4][5]
The mechanism of action is often attributed to the disruption of microbial cell membranes or
inhibition of essential enzymes. The lipophilicity conferred by the pentyloxy group in 2-
(pentyloxy)naphthalene may enhance its ability to penetrate bacterial cell walls.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)
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o Bacterial Strains: A panel of clinically relevant bacterial strains (e.g., Staphylococcus aureus,
Escherichia coli, Pseudomonas aeruginosa) should be used.

o Culture Preparation: Grow bacterial cultures in appropriate broth medium to mid-logarithmic
phase.

e Compound Dilution: Prepare a series of two-fold dilutions of 2-(pentyloxy)naphthalene in a
suitable solvent (e.g., DMSO) and then in the broth medium in a 96-well microtiter plate.

 Inoculation: Inoculate each well with a standardized bacterial suspension.
e Incubation: Incubate the plates at 37°C for 18-24 hours.

o MIC Determination: The MIC is defined as the lowest concentration of the compound that
completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination.

Cytotoxic and Anticancer Activity

Numerous naphthalene derivatives have been synthesized and evaluated for their cytotoxic
effects against various cancer cell lines.[6][7][8] The mechanism of action can vary, including
the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways. For
instance, some 2-phenylnaphthalene derivatives have shown significant cytotoxicity against
MCF-7 breast cancer cells.[6][7]

Experimental Protocol: MTT Assay for Cytotoxicity

e Cell Lines: A panel of human cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-
cancerous control cell line should be used.

o Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

o Compound Treatment: Treat the cells with various concentrations of 2-
(pentyloxy)naphthalene for a specified period (e.g., 24, 48, or 72 hours).
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o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours.

e Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or
isopropanol) to dissolve the formazan crystals.

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

» ICso Calculation: The ICso value, the concentration of the compound that inhibits cell growth
by 50%, can be calculated from the dose-response curve.

Signaling Pathways

While no specific signaling pathways have been definitively elucidated for 2-
(pentyloxy)naphthalene, related naphthalene derivatives have been shown to modulate
various cellular pathways involved in cancer progression. For example, some derivatives can
induce apoptosis by affecting the expression of pro- and anti-apoptotic proteins or by arresting
the cell cycle at different phases through the modulation of cyclins and cyclin-dependent
kinases (CDKSs).[7] Further research is required to determine the specific molecular targets and
signaling pathways affected by 2-(pentyloxy)naphthalene.

Cancer Cell

2-(Pentyloxy)naphthalene

/nhibitNuction

Cell Cycle Progression Apoptosis

CDK/Cyclin Complexes Bcl-2/Bax Ratio
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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